Cas no 2013110-86-4 (methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate)
methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate
- EN300-1623256
- methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
- 2013110-86-4
-
- Inchi: 1S/C9H12O4/c1-12-8(11)7-6(10)5-13-9(7)3-2-4-9/h7H,2-5H2,1H3
- InChI Key: OZQKVECJSFQSMU-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)OC)C21CCC2)=O
Computed Properties
- Exact Mass: 184.07355886g/mol
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.6Ų
methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623256-0.05g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-0.1g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-0.25g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-0.5g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-1.0g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-2.5g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-5.0g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-10.0g |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1623256-50mg |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1623256-100mg |
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate |
2013110-86-4 | 100mg |
$930.0 | 2023-09-22 |
methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate
Comprehensive Overview of Methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2013110-86-4)
Methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2013110-86-4) is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. The compound's spiro[3.4]octane core and ester functionality contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of small-molecule drugs and flavor enhancers.
The growing demand for sustainable chemistry and green synthesis has placed compounds like methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate in the spotlight. Its structural features align with the principles of atom economy and low environmental impact, addressing concerns raised by the pharmaceutical industry regarding waste reduction. Recent studies highlight its role in catalyzed reactions, where it serves as a precursor for chiral intermediates, a topic frequently searched in AI-driven drug discovery platforms.
Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the high purity of CAS No. 2013110-86-4, a critical factor for GMP compliance in production. The compound's thermal stability and solubility profile are also under investigation, as these properties are essential for formulation scientists working on controlled-release systems. These aspects resonate with current searches on "improving drug bioavailability" and "excipient compatibility."
In the context of intellectual property, patents involving methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate have surged, particularly in biocatalysis and enantioselective synthesis. This trend reflects the broader shift toward precision medicine, where stereochemically pure compounds are paramount. Notably, the compound's ketone and ester groups enable diverse derivatization, a feature often queried in structure-activity relationship (SAR) studies.
From a commercial perspective, suppliers of CAS No. 2013110-86-4 emphasize its scalability and cost-efficiency, key metrics for process chemists. The compound's compatibility with continuous flow chemistry—a trending topic in industrial automation—further enhances its appeal. Discussions on supply chain resilience and localized production also highlight its relevance in post-pandemic market dynamics.
Future research directions may explore the metabolic pathways of methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate derivatives, leveraging computational modeling tools like molecular docking. Such inquiries align with frequent searches on "AI in metabolite prediction" and "in silico toxicology." As regulatory frameworks evolve, this compound’s eco-toxicity data will likely gain attention, bridging gaps between academic research and industrial applications.
2013110-86-4 (methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)